Methyl 2-[[2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]benzoate
Methyl 2-[[2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]benzoate
Brand Name:
Vulcanchem
CAS No.:
384859-11-4
VCID:
VC0394930
InChI:
InChI=1S/C24H21N3O4S2/c1-14-15(2)33-21-20(14)22(29)27(16-9-5-4-6-10-16)24(26-21)32-13-19(28)25-18-12-8-7-11-17(18)23(30)31-3/h4-12H,13H2,1-3H3,(H,25,28)
SMILES:
CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3=CC=CC=C3C(=O)OC)C4=CC=CC=C4)C
Molecular Formula:
C24H21N3O4S2
Molecular Weight:
479.6g/mol
Methyl 2-[[2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]benzoate
CAS No.: 384859-11-4
Main Products
VCID: VC0394930
Molecular Formula: C24H21N3O4S2
Molecular Weight: 479.6g/mol
CAS No. | 384859-11-4 |
---|---|
Product Name | Methyl 2-[[2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]benzoate |
Molecular Formula | C24H21N3O4S2 |
Molecular Weight | 479.6g/mol |
IUPAC Name | methyl 2-[[2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]benzoate |
Standard InChI | InChI=1S/C24H21N3O4S2/c1-14-15(2)33-21-20(14)22(29)27(16-9-5-4-6-10-16)24(26-21)32-13-19(28)25-18-12-8-7-11-17(18)23(30)31-3/h4-12H,13H2,1-3H3,(H,25,28) |
Standard InChIKey | SHGIXTZUTBSIGZ-UHFFFAOYSA-N |
SMILES | CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3=CC=CC=C3C(=O)OC)C4=CC=CC=C4)C |
Canonical SMILES | CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3=CC=CC=C3C(=O)OC)C4=CC=CC=C4)C |
PubChem Compound | 1043678 |
Last Modified | Nov 11 2021 |
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